Cas no 130148-54-8 (2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one
• CAS No: 130148-54-8
• MF: C₈H₅BrN₄O₃
• MW: 285.054300069809
• MDL: MFCD30471467
• CID: 4582325
• Update Time: 2025-08-01

2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-bromo-8-nitroquinazolin-4(3H)-one
• 2-Amino-6-bromo-8-nitro-4(3h)-quinazolinone
• F15785
• 4(3H)-Quinazolinone,2-amino-6-bromo-8-nitro-
• 4(3H)-Quinazolinone, 2-amino-6-bromo-8-nitro-
• 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one

• MDL： MFCD30471467
• Inchi： 1S/C8H5BrN4O3/c9-3-1-4-6(5(2-3)13(15)16)11-8(10)12-7(4)14/h1-2H,(H3,10,11,12,14)
• InChI Key： MNXKARCUBGTBGH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C(NC(N)=N2)=O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 367
• XLogP3: 0.6
• Topological Polar Surface Area: 113

Additional information on 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one

2-Amino-6-Bromo-8-Nitro-3,4-Dihydroquinazolin-4-One: A Comprehensive Overview

The compound with CAS No. 130148-54-8, known as 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazolinone class, which is renowned for its diverse biological activities and potential therapeutic applications. The quinazolinone scaffold, characterized by its bicyclic structure, serves as a versatile platform for the development of bioactive molecules.

Recent studies have highlighted the antimicrobial and anticancer properties of 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one, making it a promising candidate for drug discovery. The presence of functional groups such as the amino group, bromine atom, and nitro group contributes to its unique reactivity and selectivity. These groups not only enhance the molecule's stability but also facilitate interactions with biological targets, such as enzymes and receptors.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one as a carrier for anticancer drugs, leveraging its ability to selectively bind to specific biomarkers overexpressed in cancer cells. This approach has shown potential in reducing systemic toxicity while improving therapeutic efficacy.

In addition to its therapeutic applications, the compound has been investigated for its role in enzyme inhibition. Studies have demonstrated that 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one can inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in green chemistry have enabled the development of more efficient and environmentally friendly routes for its production. These methods not only reduce waste but also enhance the scalability of the synthesis process, making it more suitable for industrial applications.

Another area of active research is the exploration of 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin-4-one's role in neuroprotective therapies. Preclinical studies have shown that this compound can modulate neurotransmitter systems and protect neurons from oxidative stress-induced damage. These findings suggest its potential utility in treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-amino-6-bromo-8-nitro-3,4-dihydroquinazolin